Cas no 2228720-59-8 (tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate
• CAS No: 2228720-59-8
• MF: C₁₅H₂₂ClFN₂O₂
• MW: 316.798786640167
• CID: 6070707
• PubChem ID: 165965993
• Update Time: 2025-10-31

tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate
• 2228720-59-8
• EN300-1882911
• tert-butyl N-[3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropyl]carbamate

• Inchi： 1S/C15H22ClFN2O2/c1-14(2,3)21-13(20)19-9-15(4,8-18)10-6-5-7-11(17)12(10)16/h5-7H,8-9,18H2,1-4H3,(H,19,20)
• InChI Key： CIRMMTDXFIBVCG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C)(CN)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 316.1353838g/mol
• Monoisotopic Mass: 316.1353838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate (CAS No. 2228720-59-8)

Tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate, identified by its CAS number 2228720-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural features of this molecule, particularly the presence of a tert-butyl group, an amino substituent, and a chloro-fluorinated aromatic ring, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group at the carbamate position enhances the compound's solubility and metabolic stability, making it an attractive candidate for further exploration in drug design. Additionally, the amino substituent provides a site for further functionalization, allowing chemists to modify its properties and tailor its biological effects. The aromatic ring with both chloro and fluoro substituents is particularly noteworthy, as these groups are known to influence electronic distribution and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies suggest that the structural motifs present in Tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has sparked interest in exploring its potential as a lead compound for the development of novel therapeutic agents.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it demonstrates moderate affinity for enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The presence of both chloro and fluoro groups on the aromatic ring appears to modulate its binding interactions, potentially enhancing selectivity over existing therapeutics. These findings are particularly promising given the ongoing need for safer and more effective anti-inflammatory medications.

The synthesis of Tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate involves multi-step organic reactions, including condensation, nucleophilic substitution, and protection-deprotection strategies. The use of advanced synthetic techniques has improved both yield and purity, facilitating further downstream applications. Researchers are leveraging these advancements to optimize synthetic routes, aiming for scalable production methods that could support preclinical and clinical trials.

One of the most exciting aspects of this compound is its potential in combination therapies. The structural features that make it a viable candidate for single-target inhibition also suggest it could interact with multiple pathways simultaneously. This multitarget approach has been gaining traction in drug discovery, as it can lead to more robust therapeutic outcomes by addressing complex diseases from multiple angles. Preclinical models are being designed to evaluate these multitarget interactions, providing insights into its broader pharmacological effects.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into molecules often enhances metabolic stability, bioavailability, and binding affinity. In Tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate, the fluoro substituent on the aromatic ring is likely contributing to these desirable properties. Recent literature highlights several fluorinated carbamates that have shown promising results in early clinical trials, reinforcing the importance of this structural motif in modern drug design.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery is accelerating the identification of novel compounds like this one. Predictive models are being trained on large datasets to identify structural features that correlate with biological activity. These models have already suggested modifications to Tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate that could enhance its potency or selectivity, guiding future synthetic efforts.

The environmental impact of pharmaceutical development is also a growing concern. Sustainable synthesis methods are being explored to minimize waste and reduce energy consumption. Innovations such as flow chemistry and biocatalysis are being adapted to produce compounds like this one more efficiently while adhering to green chemistry principles. These efforts not only improve sustainability but also often enhance scalability, making it easier to transition promising candidates into clinical use.

Future directions for research on Tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models of disease. Additionally, investigating its potential as a prodrug—a precursor that is activated within the body—could open up new therapeutic possibilities. The combination of computational modeling with experimental validation will be crucial in deciphering its full pharmacological profile.

In conclusion, Tert-butyl N-3-amino-2-(2-chloro-3-fluorophenyl)-2-methylpropylcarbamate (CAS No. 2228720-59-8) represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique combination of substituents makes it a compelling candidate for further exploration in pharmaceutical research. As advancements continue in synthetic chemistry, computational biology, and sustainable practices, compounds like this one hold promise for addressing some of today's most challenging medical needs.